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Compound of Interest

Compound Name: 2,5-anhydro-D-glucitol

Cat. No.: B014351 Get Quote

Essential Safety and Handling Guide for 2,5-
anhydro-D-glucitol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,5-anhydro-D-glucitol in a laboratory setting. Adherence to these

guidelines is crucial for ensuring personal safety and maintaining a secure research

environment.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against potential exposure to 2,5-anhydro-D-glucitol. The following table summarizes the

recommended PPE based on safety data sheets (SDS).
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Protection Type Recommended Equipment
Specifications and

Standards

Eye/Face Protection Safety Goggles

Should be tightly fitting with

side-shields. Conforming to EN

166 (EU) or NIOSH (US)

standards is recommended.

Skin Protection Impervious Clothing & Gloves

Wear a lab coat or fire/flame-

resistant and impervious

clothing. Handle with chemical-

resistant gloves (e.g., nitrile

rubber). Gloves must be

inspected before use, and

proper removal technique

should be followed.

Respiratory Protection Full-face Respirator (if needed)

Recommended if exposure

limits are exceeded, or if

irritation or other symptoms are

experienced. Use respirators

and components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).

Operational Plan: Safe Handling Protocol
While a specific, detailed experimental protocol for 2,5-anhydro-D-glucitol is not readily

available, the following step-by-step guidance is based on best practices for handling solid,

non-hazardous chemicals in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area. A chemical fume hood is recommended,

especially when handling the powder form to avoid dust formation.

Designate a specific area for handling 2,5-anhydro-D-glucitol.
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Ensure that an eyewash station and safety shower are readily accessible.

2. Donning PPE:

Before handling the chemical, put on all required PPE as outlined in the table above. This

includes a lab coat, safety goggles, and gloves.

3. Weighing and Transfer:

When weighing the solid, do so in a fume hood or a designated weighing enclosure to

minimize the inhalation of any airborne particles.

Use a clean spatula and weighing paper or a weighing boat.

Carefully transfer the desired amount of 2,5-anhydro-D-glucitol to your reaction vessel or

container.

Avoid creating dust during transfer.

4. Dissolving the Compound:

If preparing a solution, add the solid to the solvent slowly while stirring to prevent splashing.

If heating is required, use a water bath or a heating mantle with a stirrer to ensure even

heating. Avoid open flames.

5. Post-Handling Procedures:

After handling, thoroughly wash your hands with soap and water, even after removing

gloves.

Clean all equipment and the work area to prevent cross-contamination.

Disposal Plan
Dispose of 2,5-anhydro-D-glucitol and its containers in accordance with local, state, and

federal regulations. As it is not classified as a hazardous material, the following general

guidelines for non-hazardous chemical waste apply.
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Unused Product:

Collect and arrange for disposal through a licensed professional waste disposal service.

Do not dispose of down the drain unless permitted by local regulations for non-hazardous

chemicals.

Contaminated Materials:

Any materials used to clean up spills (e.g., absorbent pads, paper towels) should be

placed in a sealed, labeled container for disposal.

Empty Containers:

Triple rinse empty containers with a suitable solvent (e.g., water).

Dispose of the rinsed containers as regular laboratory glass or plastic waste, unless

otherwise directed by local guidelines.

Quantitative Data
The following table summarizes available quantitative data for 2,5-anhydro-D-glucitol. Note

that specific toxicity and exposure limit data are not available.

Property Value

Molecular Formula C₆H₁₂O₅

Molecular Weight 164.16 g/mol

Melting Point Not available

Boiling Point Not available

Occupational Exposure Limits No data available

Toxicity Data (e.g., LD50) No data available
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Workflow for Safe Handling of 2,5-anhydro-D-
glucitol

Workflow for Safe Handling of 2,5-anhydro-D-glucitol

Preparation

Handling

Post-Handling

Disposal

Assess Risks & Review SDS

Ensure Adequate Ventilation (Fume Hood)

Prepare Work Area & Equipment

Don Appropriate PPE

Weigh Solid in Enclosure

Carefully Transfer Chemical

Prepare Solution (if applicable)

Clean Equipment & Work Area

Doff PPE Correctly

Wash Hands Thoroughly

Segregate Waste

Label Waste Container

Dispose via Licensed Service
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anhydro-D-glucitol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014351#personal-protective-equipment-for-handling-
2-5-anhydro-d-glucitol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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